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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the linear polybutylene

terephthalate (PBT) trimer, a low molecular weight oligomer of the engineering thermoplastic

PBT. While a specific CAS number for the linear PBT trimer is not readily available in public

databases, this guide synthesizes the current scientific understanding of its formation,

characterization, and potential toxicological significance. The focus is on providing researchers

and professionals in drug development and material science with the necessary data and

methodologies for its study. This document addresses the CAS number ambiguity, presents

quantitative data on PBT oligomers, details relevant experimental protocols, and discusses the

toxicological context of these compounds.

CAS Number and Chemical Identity
A dedicated CAS (Chemical Abstracts Service) Registry Number for the linear PBT trimer has

not been identified in a review of scientific literature and chemical databases. The broader

category of poly(butylene terephthalate) is identified by CAS Numbers 24968-12-5 and 26062-

94-2. In contrast, the cyclic PBT trimer is well-defined with CAS Number 63440-94-8.

Linear and cyclic oligomers are non-intentionally added substances (NIAS) that form as by-

products during the polycondensation process of PBT synthesis. While cyclic oligomers are

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15352588?utm_src=pdf-interest
https://www.benchchem.com/product/b15352588?utm_src=pdf-body
https://www.benchchem.com/product/b15352588?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


typically more abundant within the PBT material, linear oligomers have been shown to be more

relevant in migration studies, particularly into aqueous environments.

Table 1: Chemical Identity of PBT and its Trimer Oligomers

Compound CAS Number
Molecular Formula
(Trimer)

Molecular Weight
(Trimer)

Poly(butylene

terephthalate)

24968-12-5, 26062-

94-2
(C₁₂H₁₂O₄)n Variable

Linear PBT Trimer Not available C₃₆H₄₀O₁₃ 672.7 g/mol

Cyclic PBT Trimer 63440-94-8 C₃₆H₃₆O₁₂ 660.7 g/mol

Formation and Synthesis of Linear PBT Oligomers
Linear PBT oligomers, including the trimer, are formed during the melt polycondensation of 1,4-

butanediol and terephthalic acid or its dimethyl ester. The formation of these oligomers is a

natural consequence of the step-growth polymerization mechanism. The process involves

esterification or transesterification followed by polycondensation at high temperatures and

under vacuum to remove the condensation by-products (water or methanol).

While specific protocols for the targeted synthesis of linear PBT trimer are not prevalent in the

literature, its formation can be understood as an intermediate step in the overall polymerization.

The general process is outlined below.

Logical Workflow for PBT Synthesis and Oligomer
Formation
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Caption: PBT synthesis workflow leading to polymer and oligomer formation.

Quantitative Data on PBT Oligomers
Quantitative analysis of PBT oligomers is crucial for assessing their migration from food contact

materials and for toxicological studies. Research has shown that the total oligomer content in

PBT can vary.

Table 2: Summary of Quantitative Data for PBT Oligomers
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Parameter Value Source

Total Oligomer Content in PBT 1.87 - 6.10 mg/g [1][2]

Relative Abundance of Cyclic

Oligomers in PBT

Typically >90% of total

oligomers
[3]

Migration of Linear Oligomers

(Water, 100°C, 2h, 3rd

migration)

0.29 mg/item [3]

Migration of Cyclic Oligomers

(Milk, 70°C, 2h, 3rd migration)
218 µg/L [1][2]

Migration of Cyclic Oligomers

(Sunflower Oil, 200°C, 10 min)
7.5 mg/kg [4]

Experimental Protocols
Extraction of Oligomers from PBT Material
A common method for the exhaustive extraction of oligomers from PBT for analytical purposes

is ultrasonication with a suitable solvent.

Protocol: Ultrasonic Extraction

Sample Preparation: Mill PBT pellets or cut articles into small pieces to increase the surface

area.

Extraction: Place a known weight of the milled PBT sample into a flask. Add

dichloromethane.

Ultrasonication: Sonicate the mixture for 3 hours.

Filtration and Concentration: Filter the extract to remove polymer particles. Evaporate the

solvent to concentrate the oligomers.

Reconstitution: Reconstitute the residue in a suitable solvent (e.g., acetonitrile) for analysis.

[2]
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Analysis of PBT Oligomers by HPLC-MS
High-Performance Liquid Chromatography coupled with Mass Spectrometry is a powerful

technique for the identification and quantification of PBT oligomers.

Protocol: HPLC-DAD/ESI-MS Analysis

Chromatographic System: A standard HPLC system with a Diode Array Detector (DAD) and

an Electrospray Ionization Mass Spectrometer (ESI-MS).

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of water and acetonitrile is commonly employed.

Detection: DAD is used for quantification based on the terephthalate chromophore. ESI-MS

is used for identification based on the mass-to-charge ratio of the oligomers.

Quantification: Due to the lack of commercial standards for individual linear oligomers,

quantification is often performed using an external standard such as bis(2-hydroxyethyl)

terephthalate (BHET) or by calculating the overall oligomer content after hydrolysis to

terephthalic acid.[3][4]

Workflow for Oligomer Analysis
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Caption: Experimental workflow for the analysis of PBT oligomers.

Toxicological Assessment and Biological Pathways
Direct experimental toxicological data for PBT oligomers, both linear and cyclic, is limited.[5] In

the absence of such data, the Threshold of Toxicological Concern (TTC) concept is often

applied for risk assessment.
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Cyclic PBT Oligomers: In silico assessments categorize cyclic polyester oligomers under

Cramer Class III, which suggests potential significant toxicity. The recommended maximum

daily intake under this class is 90 µg per person.[1][6]

Linear PBT Oligomers: Assuming a best-case scenario where all migrating oligomers are

linear, they are often considered under Cramer Class I, which has a much higher daily

threshold of 1800 µg per person.[1]

It is important to note that the potential for hydrolysis of cyclic oligomers in the gastrointestinal

tract could reduce their toxicity.[4][5]

Signaling Pathways
There is currently no scientific evidence to suggest that linear or cyclic PBT oligomers are

involved in specific biological signaling pathways in a regulated manner. As synthetic

xenobiotics, their interactions with biological systems are more likely to be disruptive rather

than functioning as signaling molecules. Toxicological studies would focus on endpoints such

as cytotoxicity, genotoxicity, and endocrine disruption rather than specific signaling pathway

modulation.

Conclusion
The linear PBT trimer is an important, albeit often overlooked, component of poly(butylene

terephthalate) materials. While it lacks a specific CAS number, its presence and potential for

migration are of interest to researchers in material science, food safety, and toxicology. The

methodologies for its extraction and analysis are well-established, relying on standard

chromatographic and mass spectrometric techniques. Future research should focus on the

targeted synthesis of linear PBT oligomers to enable more detailed toxicological studies and to

clarify their potential health impacts. The provided data and protocols in this guide serve as a

valuable resource for professionals working with or studying these materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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